Cas no 574729-25-2 (tert-Butyl 3-amino-5-nitro-1H-indazole-1-carboxylate)

Tert-Butyl 3-amino-5-nitro-1H-indazole-1-carboxylate is a protected indazole derivative widely used as a key intermediate in pharmaceutical and organic synthesis. Its tert-butoxycarbonyl (Boc) group provides stability and selective deprotection under mild acidic conditions, facilitating further functionalization. The presence of both amino and nitro substituents on the indazole core enhances its versatility in nucleophilic and electrophilic reactions, making it valuable for constructing complex heterocyclic scaffolds. This compound is particularly useful in medicinal chemistry for developing bioactive molecules, including kinase inhibitors and other therapeutic agents. High purity and well-defined reactivity ensure consistent performance in multi-step synthetic routes.
tert-Butyl 3-amino-5-nitro-1H-indazole-1-carboxylate structure
574729-25-2 structure
Product Name:tert-Butyl 3-amino-5-nitro-1H-indazole-1-carboxylate
CAS No:574729-25-2
MF:C12H14N4O4
MW:278.263962268829
MDL:MFCD13183010
CID:1069939
PubChem ID:23571039
Update Time:2025-05-28

tert-Butyl 3-amino-5-nitro-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-amino-5-nitro-1H-indazole-1-carboxylate
    • ZXA72925
    • tert-Butyl3-amino-5-nitro-1H-indazole-1-carboxylate
    • AS-8444
    • tert-butyl 3-amino-5-nitroindazole-1-carboxylate
    • IDUMSXVATBQARZ-UHFFFAOYSA-N
    • CS-0453752
    • MFCD13183010
    • Tert-butyl 3-imino-5-nitro-2,3-dihydro-1H-indazole-1-carboxylate
    • DA-42046
    • AKOS022188217
    • 574729-25-2
    • SCHEMBL1456636
    • 3-Amino-5-nitroindazole-1-carboxylic acid tert-butyl ester
    • MDL: MFCD13183010
    • Inchi: 1S/C12H14N4O4/c1-12(2,3)20-11(17)15-9-5-4-7(16(18)19)6-8(9)10(13)14-15/h4-6H,1-3H3,(H2,13,14)
    • InChI Key: IDUMSXVATBQARZ-UHFFFAOYSA-N
    • SMILES: O(C(N1C2C=CC(=CC=2C(N)=N1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

  • Exact Mass: 278.10150494g/mol
  • Monoisotopic Mass: 278.10150494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 116Ų

tert-Butyl 3-amino-5-nitro-1H-indazole-1-carboxylate Pricemore >>

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